Cas no 878736-73-3 (1,6,7-trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878736-73-3
• MF: C₁₆H₁₉N₅O₄
• MW: 345.353163003922
• CID: 5555686
• Update Time: 2025-10-25

1,6,7-trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7,8-trimethyl-2,6-bis(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• 1,6,7-trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C16H19N5O4/c1-8(22)6-19-10(3)11(4)21-12-13(17-15(19)21)18(5)16(25)20(14(12)24)7-9(2)23/h6-7H2,1-5H3
• InChI Key： CTHRPCVKZUTVEX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(C([H])([H])[H])=O)=O)N=C1N(C([H])([H])C(C([H])([H])[H])=O)C(C([H])([H])[H])=C(C([H])([H])[H])N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,6,7-trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 1,6,7-Trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878736-73-3)

The compound 1,6,7-trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878736-73-3) is a highly specialized purine derivative with a unique molecular structure. Its complex nomenclature reflects its intricate chemical framework, which includes an imidazo[1,2-g]purine core substituted with methyl and oxopropyl groups. This structural complexity makes it a subject of interest in advanced organic synthesis and medicinal chemistry research. Researchers are particularly intrigued by its potential applications in enzyme inhibition and signal transduction modulation, areas that are currently trending in pharmaceutical development.

In recent years, the scientific community has shown growing interest in purine-based compounds due to their diverse biological activities. The 1,6,7-trimethyl-3,8-bis(2-oxopropyl) substitution pattern in this molecule is particularly noteworthy, as it may influence the compound's binding affinity to various biological targets. Computational studies suggest that the 2-oxopropyl moieties could enhance molecular interactions through hydrogen bonding, a feature that aligns with current drug design strategies focusing on targeted therapies.

The synthesis of 1,6,7-trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione typically involves multi-step heterocyclic chemistry protocols. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the industry's shift toward sustainable practices. Analytical characterization of this compound requires advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy, which are frequently searched topics among analytical chemists.

From a structure-activity relationship (SAR) perspective, the imidazo[1,2-g]purine-2,4-dione scaffold presents exciting possibilities. The presence of multiple methyl groups at positions 1, 6, and 7 may confer metabolic stability, while the bis(2-oxopropyl) substituents could influence solubility profiles. These structural features are particularly relevant to current research in bioavailability optimization, a hot topic in pharmacokinetics studies.

In the context of molecular biology, derivatives of this compound class have shown promise in modulating protein-protein interactions. The scientific literature reveals growing interest in such molecules as potential allosteric modulators, with particular attention to their selectivity profiles. This aligns with frequent search queries about small molecule inhibitors and therapeutic target engagement strategies.

The physicochemical properties of CAS 878736-73-3 make it suitable for various formulation development applications. Its moderate lipophilicity, as predicted by computational chemistry models, suggests potential for both oral bioavailability and blood-brain barrier penetration. These characteristics are frequently investigated in contemporary drug discovery programs, especially those focused on central nervous system (CNS) targets.

Quality control of 1,6,7-trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione requires rigorous chromatographic purity assessment, typically using reverse-phase HPLC methods. The compound's stability under various conditions is a subject of ongoing research, particularly in relation to forced degradation studies - a topic that generates significant interest in pharmaceutical analysis forums.

Recent patent literature indicates growing commercial interest in this compound class, with applications ranging from kinase inhibition to epigenetic modulation. The specific substitution pattern of CAS 878736-73-3 appears in several intellectual property filings, suggesting its potential value in biopharmaceutical innovation. This correlates with increasing search volumes for novel chemical entities in drug development pipelines.

From a toxicological perspective, preliminary studies suggest that the compound's safety profile warrants further investigation. Current ADMET prediction models indicate favorable characteristics, though experimental validation is needed - a reminder of the importance of translational research in modern chemistry. This aspect addresses common queries about preclinical safety assessment methodologies.

The future research directions for 1,6,7-trimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione may include exploration of its crystal engineering properties and polymorphic forms, which are critical for pharmaceutical development. Additionally, its potential as a chemical probe for biological studies remains an open question that could drive further investigation in chemical biology laboratories worldwide.